Cas no 823219-02-9 (Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)-)

Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)- structure
823219-02-9 structure
Product name:Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)-
CAS No:823219-02-9
MF:C22H22N4S2
MW:406.566881656647
CID:694518
PubChem ID:71419304

Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylphenyl)-3-[2-[(2-methylphenyl)carbamothioylamino]phenyl]thiourea
    • 823219-02-9
    • N,N'-1,2-Phenylenebis[N'-(2-methylphenyl)(thiourea)]
    • DTXSID90838571
    • Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)-
    • Inchi: InChI=1S/C22H22N4S2/c1-15-9-3-5-11-17(15)23-21(27)25-19-13-7-8-14-20(19)26-22(28)24-18-12-6-4-10-16(18)2/h3-14H,1-2H3,(H2,23,25,27)(H2,24,26,28)
    • InChI Key: RTUZRPKMCRMCTC-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1NC(=S)NC2=CC=CC=C2NC(=S)NC3=CC=CC=C3C

Computed Properties

  • Exact Mass: 406.12858907g/mol
  • Monoisotopic Mass: 406.12858907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 112Ų

Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)- Related Literature

Additional information on Thiourea, N,N''-1,2-phenylenebis[N'-(2-methylphenyl)-

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